f ' id
BE“GHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

Personal protective equipment for handling (-)-
Fucose-13C-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (-)-Fucose-13C-2

Cat. No.: B12406514

Essential Safety and Handling Guide for (-)-
Fucose-13C-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for (-)-
Fucose-13C-2, a stable isotope-labeled sugar. The following procedures are designed to
ensure the safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

(-)-Fucose-13C-2 is a stable isotope-labeled version of L-(-)-Fucose. The incorporation of a
carbon-13 isotope does not alter the chemical properties or hazards of the molecule. Based on
the Safety Data Sheet (SDS) for the unlabeled analogue, L-(-)-Fucose, the compound is not
classified as hazardous.[1][2]
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Property

Value

Source

Chemical Formula

13C C5H1205

[3]

Molecular Weight 165.15 g/mol [3]
Appearance White powder/solid [41[5]
Odor Odorless [4115]
Melting Point 150-153 °C

Solubility Soluble in water [6]
Stability Stable under normal conditions  [4]

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is recommended for handling (-)-Fucose-

13C-2 to minimize exposure and ensure personal safety.

PPE Category

Item

Rationale

Hand Protection

Nitrile gloves

To prevent skin contact.

Eye Protection

Safety glasses or goggles

To protect eyes from dust

particles.

Body Protection

Laboratory coat

To protect skin and clothing

from spills.

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of (-)-Fucose-

13C-2 and ensuring a safe laboratory environment.

Operational Plan:

e Receiving: Upon receipt, visually inspect the container for any damage.

» Storage: Store in a tightly sealed container in a cool, dry place.[4]
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» Weighing and Handling:
o Handle in a well-ventilated area.

o To minimize the creation of dust, weighing and transferring of the powder should be done
carefully.

o Use a chemical fume hood or a powder handling enclosure if available, especially for
larger quantities.

o Avoid inhalation of dust.

o After handling, wash hands thoroughly with soap and water.

Experimental Workflow: Handling (-)-Fucose-13C-2
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Caption: Workflow for the safe handling of (-)-Fucose-13C-2.

Disposal Plan

As (-)-Fucose-13C-2 is a non-hazardous compound, disposal is straightforward. However, it is
imperative to adhere to local and institutional regulations.
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Disposal of Unused Solid Material:

o Waste Characterization: Confirm that the waste is non-hazardous according to your
institution's guidelines.

o Containerization: Collect in a clearly labeled, sealed container.

o Disposal: Dispose of as non-hazardous solid waste, which may include regular laboratory
trash if permitted.[7]

Disposal of Solutions:

e Aqueous Solutions: Non-hazardous, water-miscible solutions can typically be disposed of
down the drain with copious amounts of water.[8]

e Solvent Solutions: If dissolved in a hazardous solvent, the entire solution must be treated
and disposed of as hazardous chemical waste according to your institution's protocols.

Disposal Decision Tree:

Is the waste in solid or liquid form?

. ( )
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Caption: Decision tree for the disposal of (-)-Fucose-13C-2 waste.

By adhering to these guidelines, researchers can safely handle and dispose of (-)-Fucose-
13C-2, ensuring a secure and compliant laboratory environment. Always consult your
institution's specific safety protocols and Safety Data Sheets for any chemicals used in
conjunction with this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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